2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile

• CAS No.: 647839-39-2
• Molecular Formula: C12H9ClF3N3
• Molecular Weight: 287.67 g/mol
• IUPAC Name: 2-[(6-chloropyridin-3-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• InChI: InChI=1S/C12H9ClF3N3/c13-10-2-1-9(6-19-10)5-11(7-17,8-18)3-4-12(14,15)16/h1-2,6H,3-5H2
• InChI Key: GYFCLAOEYQIIST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CC(CCC(F)(F)F)(C#N)C#N)Cl

Description

2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile is a useful research compound. Its molecular formula is C12H9ClF3N3 and its molecular weight is 287.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,3,3-Trifluoropropyl)malononitrile (0.6 g) and 2-chloro-5-chloromethylpyridine (0.6 g) were dissolved in N,N-dimethylformamide (15 ml), potassium carbonate (0.51 g) was added thereto, and the mixture was stirred overnight at room temperature. Then, to the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water, saturated brine, dried over anhydrous magnesium sulfate, and concentrated. The residue obtained was subjected to silica gel column chromatography to give 0.62 g of 2-((6-Chloro-3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (4)).